Cas no 895805-03-5 (2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 895805-03-5
• MF: C₁₇H₁₄ClN₃O₃S
• MW: 375.829361438751
• CID: 6408498
• PubChem ID: 7553604
• Update Time: 2025-05-26

2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide
• AKOS002067931
• 2-chloro-N-(3-(6-methoxypyridazin-3-yl)phenyl)benzenesulfonamide
• F2629-0055
• 2-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzene-1-sulfonamide
• CCG-190490
• 895805-03-5
• 2-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzenesulfonamide
• Benzenesulfonamide, 2-chloro-N-[3-(6-methoxy-3-pyridazinyl)phenyl]-

• Inchi： 1S/C17H14ClN3O3S/c1-24-17-10-9-15(19-20-17)12-5-4-6-13(11-12)21-25(22,23)16-8-3-2-7-14(16)18/h2-11,21H,1H3
• InChI Key： AZVSLZHSWCRUFH-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(OC)C=C3)=C2)(=O)=O)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 375.0444402g/mol
• Monoisotopic Mass: 375.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.411±0.06 g/cm3(Predicted)
• Boiling Point: 615.2±65.0 °C(Predicted)
• pka: 7.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide

Professional Introduction to 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 895805-03-5)

2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 895805-03-5, represents a promising candidate for further research and development due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent, a phenyl ring, and a pyridazine moiety, which collectively contribute to its distinct chemical properties and reactivity.

The presence of the chloro group in the molecule enhances its electrophilicity, making it a valuable intermediate in various synthetic pathways. The phenyl ring, on the other hand, provides steric and electronic effects that can influence the compound's interaction with biological targets. Additionally, the pyridazine moiety is known for its role in enhancing binding affinity and selectivity in drug design. These structural elements make 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in harnessing the potential of heterocyclic compounds like pyridazines in drug discovery. Pyridazine derivatives have been extensively studied for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern in 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide positions it as a candidate for further exploration in these therapeutic areas. Researchers have been particularly intrigued by its potential to interact with specific enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The structural features of 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide make it an attractive candidate for designing molecules that can selectively inhibit aberrant kinase activity. Preliminary studies have suggested that derivatives of this compound may exhibit potent inhibitory effects on certain kinases, thereby opening up new avenues for therapeutic intervention.

The sulfonamide group in the molecule also contributes to its pharmacological profile. Sulfonamides are well-known for their broad spectrum of biological activities and have been widely used in the development of antibiotics, diuretics, and anti-inflammatory drugs. The incorporation of a sulfonamide moiety into the pyridazine scaffold of 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide may enhance its solubility and bioavailability, making it more suitable for clinical applications.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the binding interactions between small molecules like 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide and biological targets. These computational studies have provided valuable insights into the compound's binding mode and have helped identify key residues involved in interactions with target proteins. This information has been instrumental in guiding the design of more potent and selective derivatives.

The synthesis of 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 6-methoxypyridazine and 2-chlorobenzene sulfonamide derivatives. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the final product. The use of advanced synthetic techniques has allowed researchers to improve the efficiency and scalability of the synthesis process.

In conclusion, 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 895805-03-5) is a structurally complex and pharmacologically promising compound with significant potential in drug discovery. Its unique combination of functional groups makes it an ideal candidate for further exploration in various therapeutic areas, particularly kinase inhibition. With ongoing research and advancements in synthetic chemistry, this compound is poised to play a crucial role in the development of novel therapeutic agents.